Cas no 76629-45-3 (1,2,4-Oxadiazole,3-methyl-5-(3-nitrophenyl)-)

• Product Name: 1,2,4-Oxadiazole,3-methyl-5-(3-nitrophenyl)-
• CAS No: 76629-45-3
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 561720
• PubChem ID: 12676678
• Update Time: 2025-04-19

1,2,4-Oxadiazole,3-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-methyl-5-(3-nitrophenyl)-
• 3-[4-(3-METHYL)OXADIZOLYL]-NITRO BENZENE
• Mononitrosocaffeidine
• 3-methyl-5-(3-nitrophenyl)-1,2,4-oxadiazole
• BS-29483
• SCHEMBL12653007
• CS-0213001
• 76629-45-3

• Inchi： 1S/C9H7N3O3/c1-6-10-9(15-11-6)7-3-2-4-8(5-7)12(13)14/h2-5H,1H3
• InChI Key： XXKKFKQALFBXHQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)[N+](=O)[O-])=NC(C)=N1

Computed Properties

• Exact Mass: 205.04900
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 367.896°C at 760 mmHg
• Flash Point: 176.298°C
• Refractive Index: 1.581
• PSA: 84.74000
• LogP: 2.47640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles